Cas no 6734-33-4 (4-Methylumbelliferyl-β-D-xylopyranoside)

4-Methylumbelliferyl-β-D-xylopyranoside is a fluorogenic substrate widely used in enzymatic assays, particularly for detecting β-xylosidase activity. Upon cleavage by the enzyme, it releases the highly fluorescent 4-methylumbelliferone, enabling sensitive and quantitative measurements. This compound is valued for its high specificity, stability under standard assay conditions, and low background fluorescence, making it suitable for both research and diagnostic applications. Its water solubility and reliable performance in kinetic studies further enhance its utility in biochemical and microbiological studies. The product is commonly employed in plant biology, carbohydrate metabolism research, and microbial enzyme characterization.
4-Methylumbelliferyl-β-D-xylopyranoside structure
6734-33-4 structure
Product Name:4-Methylumbelliferyl-β-D-xylopyranoside
CAS No:6734-33-4
MF:C15H16O7
MW:308.283345222473
MDL:MFCD00037607
CID:509635
PubChem ID:24897133
Update Time:2025-06-07

4-Methylumbelliferyl-β-D-xylopyranoside Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,4-methyl-7-(b-D-xylopyranosyloxy)-
    • 4-Methylumbelliferyl-β-D-xylopyranoside
    • 4-Methylumbelliferyl beta-D-xylopyranoside
    • 4-Methylumbelliferyl β-D-xylopyranoside
    • 4-METHYLUMBELLIFERYL-B-D-XYLOPYRANOSIDE
    • 4-METHYLUMBELLIFERYL-BETA-D-XYLOPYRANOSIDE
    • 4-Methylumbelliferyl-beta-D-xyloside
    • METHYLUMBELLIFERYL-B-D-XYLOPYRANOSIDE, 4-(RG)
    • 4-Methylumbelliferylb-D-xylopyranoside
    • 4'-METHYLUMBELLIFERYL-B-D-XYLOSE
    • 4-METHYLUMBELLIFERYL-B-D-XYLOSIDE
    • 4-METHYLUMBELLIFERYL-SS-D-XYLOSIDE
    • Methyl gallate
    • 4-Methyl-7-(beta-D-xylopyranosyloxy)-2H-1-benzopyran-2-one
    • 4-Methylumbelliferyl b-D-xylopyranoside
    • 4-Methylumbelliferyl beta-D-xyloside
    • Methylumbelliferyl-beta-D-xyloside
    • 766N8850JA
    • 4-Methylumbelliferyl a-D-xylopyranoside
    • 2H-1-Benzopyran-2-one, 4-methyl-7-(beta-D-xylopyranosyloxy)-
    • 4-Methylumbelliferyl beta-xyloside
    • 4-Methylumbelliferyl I(2)-D-xylopyranoside
    • SCHEMBL197177
    • 4-Methylumbelliferyl-
    • 4-methylumbelliferyl-beta-xyloside
    • 4-METHYL-7-(.BETA.-D-XYLOPYRANOSYLOXY)-2H-1-BENZOPYRAN-2-ONE
    • NS00036114
    • Boc-(S)-3-Amino-4-(2-thienyl)butanoicacid
    • UNII-766N8850JA
    • (4-Methylumbelliferone)-beta-D-xylopyranoside
    • 6734-33-4
    • 2H-1-Benzopyran-2-one, 4-methyl-7-(.beta.-D-xylopyranosyloxy)-
    • HY-137824
    • 4-Methylumbelliferyl-beta-D-xylopyranoside, beta-xylosidase substrate
    • 4-methyl-7-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-2H-chromen-2-one
    • AKOS005257904
    • 4-methyl-7-((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yloxy)-2H-chromen-2-one
    • BDBM50361734
    • A-D-xylopyranoside
    • Q27894530
    • COUMARIN, 4-METHYL-7-(.BETA.-D-XYLOPYRANOSYLOXY)-
    • MFCD00037607
    • s12045
    • CHEMBL1938471
    • 4-METHYLUMBELLIFERONE-.BETA.-D-XYLOSIDE
    • AMY41722
    • AS-70369
    • 4-METHYLUMBELLIFERYL .BETA.-D-XYLOPYRANOSIDE
    • 4-METHYLUMBELLIFERYL .BETA.-D-XYLOPYRANOSIDE, (-)-
    • 4-methyl-7-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxychromen-2-one
    • EINECS 229-784-4
    • PD171160
    • 4-Methylumbelliferyl- beta -D-xylopyranoside
    • 7-(beta-D-Xylopyranosyloxy)-4-methyl-2H-1-benzopyran-2-one
    • DTXSID10217687
    • AKOS015899834
    • 4-methyl-7-{[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy}-2H-chromen-2-one
    • 2H-1-Benzopyran-2-one, 4-methyl-7-(b-D-xylopyranosyloxy)-
    • 4-methyl-7-{[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy}chromen-2-one
    • JWIYLOHVJDJZOQ-KAOXEZKKSA-N
    • MDL: MFCD00037607
    • Inchi: 1S/C15H16O7/c1-7-4-12(17)22-11-5-8(2-3-9(7)11)21-15-14(19)13(18)10(16)6-20-15/h2-5,10,13-16,18-19H,6H2,1H3/t10-,13+,14-,15+/m1/s1
    • InChI Key: JWIYLOHVJDJZOQ-KAOXEZKKSA-N
    • SMILES: O1C[C@H]([C@@H]([C@H]([C@@H]1OC1=CC=C2C(C)=CC(=O)OC2=C1)O)O)O

Computed Properties

  • Exact Mass: 308.09000
  • Monoisotopic Mass: 308.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 463
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.7
  • Topological Polar Surface Area: 105

Experimental Properties

  • Color/Form: White or off white powder
  • Density: 1.5140
  • Melting Point: 223 °C
  • Boiling Point: 572.1 °C at 760 mmHg
  • Flash Point: 217.3 °C
  • Refractive Index: 1.646
  • PSA: 109.36000
  • LogP: -0.08080
  • Solubility: dissolve in water

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